1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt)

Specification

• Description: 1,2-Dioleoyl-sn-glycero-3-PG is a phospholipid containing the long-chain (18:1) fatty acid oleic acid inserted at the sn-1 and sn-2 positions. It can be used in the generation of micelles, liposomes, and other artificial membranes.; Phosphoglyceride (PG) are also referred as glycerophospholipid. It is an important component of membrane bilayers. It has three-carbon backbone of glycerol, two long-chain fatty acids, esterified to hydroxyl groups on carbons 1 and 2 of the glycerol and phosphoric acid esterified to the C3 hydroxyl group of glycerol. It is found at high levels in the membranes of all cells and at low levels in fat stores. 1,2-dioleoyl-sn-glycero-3-phospho-(1′-rac-glycerol) (DOPG)/18:1 (Δ9-Cis) PG has two hydroxyl groups in its head group. It is an anionic lipid.; The lipid DOPG has significant influence on multidrug transport. The DOPG membrane content can alter substrate transport of small multidrug transporters (SMR) proteins by an order of magnitude.; 1,2-Dioleoyl-sn-glycero-3-PG is a phospholipid containing the long-chain (18:1) oleic acid inserted at the sn-1 and sn-2 positions. It can be used in the generation of micelles, liposomes, and other types of artificial membranes.
• CAS No.: 67254-28-8
• Molecular Formula: C42H78NaO10P
• Molecular Weight: 797 g/mol
• IUPAC Name: sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] 2,3-dihydroxypropyl phosphate
• Standard InChI: InChI=1S/C42H79O10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-37-40(38-51-53(47,48)50-36-39(44)35-43)52-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,39-40,43-44H,3-16,21-38H2,1-2H3,(H,47,48);/q;+1/p-1/b19-17-,20-18-;/t39?,40-;/m1./s1
• Standard InChI Key: IUVFCFQZFCOKRC-IPKKNMRRSA-M
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCC/C=C\CCCCCCCC.[Na+]
• SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCCC=CCCCCCCCC.[Na+]
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCCC=CCCCCCCCC.[Na+]
• Appearance: Assay:≥95%A crystalline solid